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Compound of Interest

2-bromo-N-(2,4-
Compound Name:

difluorophenyl)acetamide

Cat. No.: B1274874

Technical Guide: 2-bromo-N-(2,4-
difluorophenyl)acetamide

For research, scientific, and drug development professionals.

This technical guide provides a summary of the available information for 2-bromo-N-(2,4-
difluorophenyl)acetamide, a halogenated aromatic acetamide. Due to the limited publicly
available research on this specific compound, this document outlines its fundamental
properties and presents a hypothetical synthesis protocol based on established chemical
reactions for structurally related molecules.

Core Compound Information

CAS Number: 149053-57-6 Molecular Weight: 250.05 g/mol

The fundamental properties of 2-bromo-N-(2,4-difluorophenyl)acetamide are summarized in
the table below.
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Property Value

CAS Number 149053-57-6
Molecular Formula CsHeBrF2NO
Molecular Weight 250.05 g/mol

Hypothetical Synthesis Protocol

Disclaimer: The following is a generalized, hypothetical experimental protocol for the synthesis
of 2-bromo-N-(2,4-difluorophenyl)acetamide. This protocol has not been experimentally
validated for this specific compound and should be adapted and optimized under appropriate
laboratory conditions by qualified personnel.

The proposed synthesis is a two-step process involving the acylation of 2,4-difluoroaniline with
bromoacetyl bromide.

Step 1: Acylation of 2,4-difluoroaniline

 In a three-necked flask equipped with a stirrer, dropping funnel, and a nitrogen inlet, dissolve
2,4-difluoroaniline in a suitable anhydrous solvent (e.g., dichloromethane, tetrahydrofuran).

e Cool the solution to 0°C in an ice bath.

o Slowly add an equimolar amount of bromoacetyl bromide, optionally dissolved in the same
solvent, to the cooled solution via the dropping funnel.

» After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for several hours until the reaction is complete (monitored by TLC).

o Upon completion, the reaction mixture may be washed with a mild agqueous base (e.qg.,
saturated sodium bicarbonate solution) to neutralize any acid byproduct, followed by a brine

wash.

e The organic layer is then dried over anhydrous sodium sulfate, filtered, and the solvent is
removed under reduced pressure to yield the crude product.
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e The crude 2-bromo-N-(2,4-difluorophenyl)acetamide can be purified by recrystallization
from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes).
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A hypothetical workflow for the synthesis of 2-bromo-N-(2,4-difluorophenyl)acetamide.

Potential Biological Significance

While no specific biological activity has been reported for 2-bromo-N-(2,4-
difluorophenyl)acetamide, the broader class of N-aryl-2-bromoacetamides and related
structures have been investigated for various biological activities. For instance, some N-aryl
mercaptoacetamides have been explored as potential inhibitors of metallo-pB-lactamases,
enzymes that confer bacterial resistance to antibiotics. Additionally, various acetamide
derivatives have been studied for their potential antimicrobial and antifungal properties.
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The presence of the bromoacetyl group makes this compound a potential alkylating agent,
capable of reacting with nucleophilic residues in biological macromolecules. This reactivity
could form the basis for future research into its potential as an enzyme inhibitor or a probe for
studying biological pathways.

2-bromo-N-(2,4-difluorophenyl)acetamide Biological Target Potential Biological Effect

Bromoacetyl Group Potential Interaction Leads to
(Potential Alkylating Agent)

Click to download full resolution via product page

A logical relationship illustrating the potential mechanism of action.

Safety and Handling

No specific toxicity data is available for 2-bromo-N-(2,4-difluorophenyl)acetamide. However,
based on its structure as a bromoacetamide derivative, it should be handled with care.
Bromoacetamides are often irritants and can be lachrymatory. They are also potential alkylating
agents and should be treated as potentially toxic.

General Handling Precautions:
¢ Use in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

e Avoid inhalation of dust and contact with skin and eyes.
 In case of contact, wash the affected area immediately with plenty of water.

o Consult the Safety Data Sheet (SDS) from the supplier for detailed handling and emergency
procedures.
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This document is intended for informational purposes for a professional audience and should
not be considered a substitute for rigorous, experimentally validated data.

 To cite this document: BenchChem. [2-bromo-N-(2,4-difluorophenyl)acetamide CAS number
and molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274874#2-bromo-n-2-4-difluorophenyl-acetamide-
cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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